Cas no 898782-46-2 (4-Cyano-4'-thiomorpholinomethyl benzophenone)

• Product Name: 4-Cyano-4'-thiomorpholinomethyl benzophenone
• CAS No: 898782-46-2
• Molecular Formula: C₁₉H₁₈N₂OS
• Molecular Weight: 322.42402
• MDL: MFCD03841731
• CID: 868683
• PubChem ID: 24724506

4-Cyano-4'-thiomorpholinomethyl benzophenone Properties

Names and Identifiers

• 4-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• 4-CYANO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• A915894
• 4-{4-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
• 4-CYANO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• MFCD03841731
• 898782-46-2
• AKOS016020154
• DTXSID60642905

• MDL： MFCD03841731
• InChIKey： BZCYKQOMURKCTD-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H18N2OS/c20-13-15-1-5-17(6-2-15)19(22)18-7-3-16(4-8-18)14-21-9-11-23-12-10-21/h1-8H,9-12,14H2
• SMILES： O=C(C1=CC=C(CN2CCSCC2)C=C1)C3=CC=C(C#N)C=C3

Computed Properties

• Exact Mass: 322.11400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 322.11398438g/mol
• Heavy Atom Count: 23
• Complexity: 436
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• LogP: 3.27598
• PSA: 69.40000

4-Cyano-4'-thiomorpholinomethyl benzophenone Security Information

4-Cyano-4'-thiomorpholinomethyl benzophenone Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones